Cas no 119389-05-8 (4-Phenylethynylphthalic Anhydride)

• Product Name: 4-Phenylethynylphthalic Anhydride
• CAS No: 119389-05-8
• MF: C₁₆H₈O₃
• MW: 248.232924461365
• MDL: MFCD10574892
• CID: 63423
• PubChem ID: 87575508
• Update Time: 2025-05-26

4-Phenylethynylphthalic Anhydride Chemical and Physical Properties

Names and Identifiers

• 5-(Phenylethynyl)isobenzofuran-1,3-dione
• 4-(Phenylethynyl)-1,2-benzenedicarboxylic anhydride
• 5-(Phenylethynyl)-1,3-isobenzofurandione
• 4-Phenylethynylphthalic Anhydride
• 5-(2-phenylethynyl)-2-benzofuran-1,3-dione
• 4-PEPA
• 4-(Phenylethynyl)phthalic
• 4-phenylethylphthalic anhydride
• Phenylethynylphthalic Anhydride
• 4-PHENYLETHYNYLPHTALIC ANHYDRIDE
• 3-Phenylethynylphthalic anhydride
• 5-Phenylethynyl-phthalic anhydride
• 4-Pheneylethynylphthalic anhydride
• 4-(2-PHENYLETHYNYL)PHTHALIC ANHYDRIDE
• 4-(Phenylethynyl)phthalic anhydride
• 1,3-Isobenzofurandione, 5-(phenylethynyl)-
• 1,3-Isobenzofurandione, 5-(2-phenylethynyl)-
• 5-(2-phenylethynyl)isobenzofuran-1,3-dione
• AK119652
• 4-Phenylethynyl phthalic anhydride (4-PEPA)
• UPGRRPUXXWPEMV-UHFFFAOYSA-N
• 4-phenylethynyl phthalic anhydride
• EBD32124
• SCHEMBL72823
• P1437
• 4-Phenylethynylphthalic anhydride (PEPA)
• 119389-05-8
• 5-(2-phenylethynyl)-1,3-dihydro-2-benzofuran-1,3-dione
• FT-0653527
• AKOS015840573
• C16H8O3
• A804273
• AMY8792
• SY055007
• NS00020374
• DTXSID6074386
• J-515946
• MFCD10574892
• 1,3-Isobenzofurandione, 5-(2-phenylethynyl)-4-PEPA
• AS-20102
• 4-phenylethynylphthalicanhydride
• 5-(2-Phenylethynyl)-1,3-isobenzofurandione
• CS-0156579
• 3-Phenylethynylphthalic anhydride;4-(Phenylethynyl)isobenzofuran-1,3-dione

• MDL： MFCD10574892
• Inchi： 1S/C16H8O3/c17-15-13-9-8-12(10-14(13)16(18)19-15)7-6-11-4-2-1-3-5-11/h1-5,8-10H
• InChI Key： UPGRRPUXXWPEMV-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C#CC3C=CC=CC=3)=CC=2C1=O)=O

Computed Properties

• Exact Mass: 248.04700
• Monoisotopic Mass: 248.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.38
• Melting Point: 149.0 to 154.0 deg-C
• Boiling Point: 466.9°C at 760 mmHg
• Flash Point: 235.4±21.2 °C
• Refractive Index: 1.679
• PSA: 43.37000
• LogP: 2.39700
• Solubility: Not determined

4-Phenylethynylphthalic Anhydride Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones Phthalic anhydrides

Additional information on 4-Phenylethynylphthalic Anhydride

Recent Advances in the Application of 4-Phenylethynylphthalic Anhydride (CAS: 119389-05-8) in Chemical Biology and Pharmaceutical Research

4-Phenylethynylphthalic Anhydride (CAS: 119389-05-8) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique phthalic anhydride core and phenylethynyl substituent, has demonstrated versatile applications in drug discovery, material science, and chemical synthesis. Recent studies have explored its potential as a building block for novel bioactive molecules, highlighting its role in the development of targeted therapies and advanced materials.

One of the key areas of research involving 4-Phenylethynylphthalic Anhydride is its application in the synthesis of polyimide precursors. Polyimides are high-performance polymers known for their thermal stability and mechanical strength, making them ideal for aerospace and electronic applications. The incorporation of 4-Phenylethynylphthalic Anhydride into polyimide backbones has been shown to enhance the thermal and mechanical properties of these materials, as evidenced by recent studies published in Advanced Materials and Polymer Chemistry.

In the pharmaceutical domain, 4-Phenylethynylphthalic Anhydride has been investigated for its potential as a pharmacophore in drug design. Its ability to undergo nucleophilic addition reactions makes it a valuable intermediate for the synthesis of biologically active compounds. A recent study in the Journal of Medicinal Chemistry reported the use of this compound in the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study demonstrated promising in vitro and in vivo activity, suggesting its potential for therapeutic applications.

Another notable application of 4-Phenylethynylphthalic Anhydride is in the field of chemical biology, where it has been utilized as a reactive handle for bioconjugation. Researchers have exploited its anhydride functionality to modify biomolecules, such as proteins and peptides, enabling the development of novel probes and therapeutics. A recent publication in Bioconjugate Chemistry detailed the use of this compound in the site-specific modification of antibodies, showcasing its utility in the design of next-generation biopharmaceuticals.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-Phenylethynylphthalic Anhydride. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as reported in Organic Process Research & Development. These advancements are critical for ensuring the compound's availability for both research and industrial applications.

In conclusion, 4-Phenylethynylphthalic Anhydride (CAS: 119389-05-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from advanced materials to drug discovery, with ongoing studies continuing to uncover new potential uses. Future research directions may include further exploration of its biological activity, optimization of synthetic methodologies, and development of novel derivatives with enhanced properties.